Cas no 1368413-52-8 (2-(5-chloro-2-fluorophenyl)methylpyrrolidine)

2-(5-Chloro-2-fluorophenyl)methylpyrrolidine is a fluorinated pyrrolidine derivative with a chloro-substituted phenyl group, offering distinct structural and electronic properties for synthetic and pharmaceutical applications. The presence of both chloro and fluoro substituents enhances its reactivity and binding affinity, making it a valuable intermediate in medicinal chemistry, particularly for the development of bioactive molecules. Its rigid pyrrolidine scaffold contributes to conformational stability, while the halogenated aromatic ring facilitates selective functionalization. This compound is suited for use in cross-coupling reactions, ligand design, and as a building block for heterocyclic frameworks. Its well-defined stereochemistry and purity ensure reproducibility in research and industrial processes.
2-(5-chloro-2-fluorophenyl)methylpyrrolidine structure
1368413-52-8 structure
Product Name:2-(5-chloro-2-fluorophenyl)methylpyrrolidine
CAS No:1368413-52-8
MF:C11H13ClFN
MW:213.679025411606
CID:5848265
PubChem ID:82492731
Update Time:2025-10-18

2-(5-chloro-2-fluorophenyl)methylpyrrolidine Chemical and Physical Properties

Names and Identifiers

    • 2-(5-chloro-2-fluorophenyl)methylpyrrolidine
    • 1368413-52-8
    • EN300-1985336
    • 2-[(5-chloro-2-fluorophenyl)methyl]pyrrolidine
    • Inchi: 1S/C11H13ClFN/c12-9-3-4-11(13)8(6-9)7-10-2-1-5-14-10/h3-4,6,10,14H,1-2,5,7H2
    • InChI Key: KRISETJNTRWWCW-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(C(=C1)CC1CCCN1)F

Computed Properties

  • Exact Mass: 213.0720553g/mol
  • Monoisotopic Mass: 213.0720553g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 12Ų

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Additional information on 2-(5-chloro-2-fluorophenyl)methylpyrrolidine

Research Briefing on 2-(5-chloro-2-fluorophenyl)methylpyrrolidine (CAS: 1368413-52-8): Recent Advances and Applications in Chemical Biology and Medicine

2-(5-chloro-2-fluorophenyl)methylpyrrolidine (CAS: 1368413-52-8) is a chemically synthesized small molecule that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have highlighted its potential as a versatile scaffold for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme modulators. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, biological activity, and therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the structural-activity relationship (SAR) of 2-(5-chloro-2-fluorophenyl)methylpyrrolidine derivatives, demonstrating their high affinity for dopamine and serotonin receptors. The research team employed molecular docking and in vitro binding assays to identify key interactions between the compound and receptor binding sites, suggesting its potential as a lead compound for neuropsychiatric disorders. Notably, the fluorophenyl moiety was found to enhance blood-brain barrier permeability, a critical factor for CNS-targeted drugs.

In the realm of synthetic chemistry, advancements in the catalytic asymmetric synthesis of 2-(5-chloro-2-fluorophenyl)methylpyrrolidine have been reported. A 2024 Nature Communications paper detailed a novel palladium-catalyzed enantioselective synthesis method that achieves >99% ee with improved yield (82%) compared to traditional routes. This breakthrough addresses previous challenges in producing optically pure forms of the compound, which is essential for pharmaceutical applications where stereochemistry significantly impacts biological activity.

Pharmacokinetic studies of 2-(5-chloro-2-fluorophenyl)methylpyrrolidine have revealed favorable metabolic stability profiles in preclinical models. Research presented at the 2023 American Chemical Society National Meeting demonstrated oral bioavailability of 65% in rodent models, with a plasma half-life of 4.2 hours. These properties, combined with low cytochrome P450 inhibition, position this compound as an attractive candidate for further drug development.

Emerging applications in targeted protein degradation have been identified for 1368413-52-8 derivatives. Scientists at a leading biopharmaceutical company have incorporated this scaffold into proteolysis-targeting chimeras (PROTACs), creating molecules that selectively degrade disease-relevant proteins. Early-stage results show promise in oncology targets, with one derivative achieving >80% degradation of BRD4 at nanomolar concentrations.

The safety profile of 2-(5-chloro-2-fluorophenyl)methylpyrrolidine has been evaluated in recent toxicology studies. A comprehensive assessment published in Chemical Research in Toxicology (2024) reported no significant genotoxicity or cardiotoxicity at therapeutic doses, though researchers noted the need for further investigation into long-term exposure effects. These findings support the compound's progression into more advanced preclinical development stages.

Looking forward, the versatility of 1368413-52-8 as a chemical building block continues to inspire innovation across multiple therapeutic areas. Current research efforts are exploring its incorporation into covalent inhibitors and radiopharmaceuticals, expanding its potential applications. The compound's balanced physicochemical properties and demonstrated biological activities make it a valuable asset in the medicinal chemist's toolkit for addressing complex disease targets.

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